Cas no 57304-00-4 (benzo[pqr]tetraphene-4,5-diol)

• Product Name: benzo[pqr]tetraphene-4,5-diol
• CAS No: 57304-00-4
• MF: C₂₀H₁₂O₂
• MW: 284.308085441589
• CID: 1604034
• PubChem ID: 107727
• Update Time: 2025-04-21

benzo[pqr]tetraphene-4,5-diol Chemical and Physical Properties

Names and Identifiers

• benzo[pqr]tetraphene-4,5-diol
• 4,5-Dihydroxybenzo(a)pyrene
• Benzo(a)pyrene-4,5-diol
• benzo[a]pyrene-4,5-diol
• c0958
• C18279
• CHEMBL1908013
• Q27155518
• CHEBI:81630
• UNII-034JMT13X6
• SCHEMBL12486208
• 034JMT13X6
• DTXSID10205928
• 4,5-Dihydroxybenzo[a]pyrene
• benzo[a]pyrene 4,5-diol
• 57304-00-4

• Inchi： 1S/C20H12O2/c21-19-15-7-3-5-11-8-9-14-13-6-2-1-4-12(13)10-16(20(19)22)18(14)17(11)15/h1-10,21-22H
• InChI Key： AFDHSXYOTGMEAP-UHFFFAOYSA-N
• SMILES： OC1=C(C2=CC=CC3=CC=C4C5C=CC=CC=5C=C1C4=C23)O

Computed Properties

• Exact Mass: 284.08376
• Monoisotopic Mass: 284.08373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5
• XLogP3: 5.6

Experimental Properties

• Density: 1.473
• Boiling Point: 572.3°C at 760 mmHg
• Flash Point: 279.3°C
• Refractive Index: 1.963
• PSA: 40.46